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Compound of Interest

Compound Name:
4-Chlorophenylhydrazine

hydrochloride

Cat. No.: B090207 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the structural and analytical characteristics of key chemical reagents is paramount. This guide

provides a comparative analysis of the spectroscopic data for 4-Chlorophenylhydrazine
hydrochloride and its positional isomers, 2-Chlorophenylhydrazine hydrochloride and 3-

Chlorophenylhydrazine hydrochloride, along with the parent compound, Phenylhydrazine

hydrochloride. This information is critical for quality control, reaction monitoring, and structural

elucidation in various research and development applications.

This guide presents a detailed comparison of the Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for these compounds. The data is supported by

detailed experimental protocols for each analytical technique.

Comparative Spectroscopic Data
The following tables summarize the key spectroscopic data for 4-Chlorophenylhydrazine
hydrochloride and its related compounds.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data (400 MHz, DMSO-d₆)
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Compound
Chemical Shift (δ, ppm) -
Aromatic Protons

Chemical Shift (δ, ppm) -
NH/NH₂ Protons

4-Chlorophenylhydrazine

hydrochloride

7.32-7.34 (d, 2H), 7.00-7.02 (d,

2H)[1]

10.34 (d, broad, 3H), 8.46 (s,

broad, 1H)[1]

2-Chlorophenylhydrazine

hydrochloride

7.40-7.42 (d, 1H), 7.29-7.31 (t,

1H), 7.09 (d, 1H), 6.96-7.0 (t,

1H)[1]

10.47 (d, broad, 3H), 8.01 (s,

broad, 1H)[1]

3-Chlorophenylhydrazine

hydrochloride

7.29-7.31 (t, 1H), 7.09 (d, 1H),

6.94-6.96 (m, 2H)[1]

10.47 (d, broad, 3H), 8.01 (s,

broad, 1H)[1]

Phenylhydrazine hydrochloride
7.27 (t, 2H), 6.93 (d, 2H), 6.84

(t, 1H)
10.2 (s, 3H), 8.5 (s, 1H)

Infrared (IR) Spectroscopy
Table 2: Key IR Absorption Bands (cm⁻¹)
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Compound N-H Stretch
C-H
Aromatic
Stretch

C=C
Aromatic
Stretch

C-N Stretch C-Cl Stretch

4-

Chlorophenyl

hydrazine

hydrochloride

3205.40[1] 2988.5[1]
1584.0,

1496.4[1]
1098.6[1] 818.6[1]

2-

Chlorophenyl

hydrazine

hydrochloride

3142.2[1] 3024.4[1]
1586.9,

1507.9[1]
1074.3[1] 768.3[1]

3-

Chlorophenyl

hydrazine

hydrochloride

3142.2[1] 3024.4[1]
1586.9,

1507.9[1]
1074.3[1] 685.0[1]

Phenylhydraz

ine

hydrochloride

~3200-3400 ~3030 ~1600, 1500 ~1300 -

Mass Spectrometry (MS)
Table 3: Mass Spectrometry Data (ESI-MS)

Compound Molecular Ion (m/z) Key Fragment Ions (m/z)

4-Chlorophenylhydrazine

hydrochloride
143.0 (M+1)⁺[1] Not explicitly found

2-Chlorophenylhydrazine

hydrochloride
143.3 (M+1)⁺[1] Not explicitly found

3-Chlorophenylhydrazine

hydrochloride
143.3 (M+1)⁺[1] Not explicitly found

Phenylhydrazine hydrochloride 109.1 (M+H)⁺ 92, 77
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Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectra were acquired on a 400 MHz spectrometer using dimethyl sulfoxide-d₆

(DMSO-d₆) as the solvent. A small amount of the solid sample was dissolved in the deuterated

solvent, and the solution was transferred to an NMR tube. The spectra were referenced to the

residual solvent peak.

Infrared (IR) Spectroscopy
Fourier Transform Infrared (FT-IR) spectra were obtained using the KBr disc method. A small

amount of the solid sample was finely ground with dry potassium bromide (KBr) powder and

pressed into a thin, transparent pellet. The spectrum was recorded over the range of 4000-400

cm⁻¹.

Mass Spectrometry (MS)
Electrospray Ionization Mass Spectrometry (ESI-MS) was performed to determine the mass-to-

charge ratio (m/z) of the molecular ions. The samples were dissolved in a suitable solvent and

introduced into the mass spectrometer via direct infusion. The analysis was carried out in the

positive ion mode.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis and

identification of a chemical compound.
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Caption: Workflow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Spectroscopic Analysis of 4-
Chlorophenylhydrazine Hydrochloride and Its Isomers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b090207#spectroscopic-data-for-4-
chlorophenylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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